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Compound of Interest

Compound Name: Arsenic triiodide

Cat. No.: B1220298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hydrolysis of arsenic triiodide
(AsI₃) in aqueous solutions. It covers the chemical properties, reaction thermodynamics, and

detailed experimental protocols for the characterization of this process. This document is

intended to serve as a valuable resource for professionals working in fields where the aqueous

chemistry of arsenic compounds is of interest.

Introduction
Arsenic triiodide (AsI₃) is an inorganic compound that has seen historical use in

pharmaceutical preparations, such as Donovan's solution for treating skin diseases. Its

interaction with aqueous environments is a critical aspect of its chemical behavior, toxicity, and

potential therapeutic applications. The hydrolysis of AsI₃ is a slow process that results in the

formation of arsenous acid (H₃AsO₃) and hydroiodic acid (HI), leading to a significant decrease

in the pH of the solution. Understanding the kinetics and thermodynamics of this reaction is

essential for predicting its stability, bioavailability, and reactivity in biological systems and for

the development of arsenic-based therapeutics.

Physicochemical Properties of Arsenic Triiodide
Arsenic triiodide is an orange-red crystalline solid with the following key properties:
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Property Value Reference

Molecular Formula AsI₃

Molar Mass 455.635 g/mol

Appearance Orange-red crystalline solid

Melting Point 146 °C (295 °F; 419 K)

Boiling Point 403 °C (757 °F; 676 K)

Solubility in Water 6 g/100 mL

pH of 0.1N Solution 1.1

Hydrolysis of Arsenic Triiodide
The hydrolysis of arsenic triiodide is a reversible reaction that proceeds through the formation

of arsenous acid and hydroiodic acid.

Overall Reaction:

AsI₃(s) + 3H₂O(l) ⇌ H₃AsO₃(aq) + 3HI(aq)

The reaction occurs slowly in water. The intermediate, arsenous acid (As(OH)₃), is a weak acid

with a pKa of 9.2. The formation of the strong acid, hydroiodic acid, results in the observed high

acidity of arsenic triiodide solutions.

Thermodynamic Data
While the specific equilibrium constant for the hydrolysis of AsI₃ is not readily available in the

literature, thermodynamic data for the individual reactants and products can be used to

estimate the spontaneity of the reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1220298?utm_src=pdf-body
https://www.benchchem.com/product/b1220298?utm_src=pdf-body
https://www.benchchem.com/product/b1220298?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound ΔfH° (kJ/mol) ΔfG° (kJ/mol) S° (J/K·mol)

AsI₃(s) -58.2 -59.4 213.05

H₂O(l) -285.83 -237.13 69.91

H₃AsO₃(aq) -740.00 -639.85 203.7

HI(aq) -55.19 -51.57 111.3

Data for AsI₃(s) from You-iggy, H₂O(l) from standard tables, H₃AsO₃(aq) from Nordstrom et al.,

2014, and HI(aq) from standard tables.

Experimental Protocols
This section outlines detailed methodologies for the comprehensive study of arsenic triiodide
hydrolysis.

Synthesis of Arsenic Triiodide
A common method for the preparation of arsenic triiodide is the reaction of arsenic(III) oxide

with concentrated hydroiodic acid.

Procedure:

In a fume hood, dissolve arsenic(III) oxide (As₂O₃) in concentrated hydroiodic acid (HI) with

gentle heating and stirring.

The arsenic triiodide will precipitate as an orange-red solid.

Collect the precipitate by filtration.

Wash the solid with a small amount of cold, deionized water.

Dry the product in a desiccator over a suitable drying agent.

Kinetic Analysis of AsI₃ Hydrolysis
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The rate of hydrolysis can be monitored by measuring the change in concentration of reactants

or products over time.

This method involves monitoring the change in pH or ion concentration as the hydrolysis

proceeds.

Apparatus:

pH meter with a glass electrode

Ion-selective electrode for iodide (optional)

Thermostatted reaction vessel

Magnetic stirrer

Procedure:

Prepare a standard aqueous solution of arsenic triiodide of known concentration in the

thermostatted reaction vessel.

Record the initial pH of the solution.

At regular time intervals, withdraw an aliquot of the reaction mixture.

Immediately titrate the aliquot with a standardized solution of sodium hydroxide (NaOH) to

determine the concentration of the acid products (HI and H₃AsO₃).

Alternatively, monitor the iodide concentration using an ion-selective electrode.

Plot the concentration of acid or iodide as a function of time to determine the reaction rate

and order.

This technique allows for the separation and quantification of the ionic species in the solution.

Apparatus:

Ion chromatograph with a conductivity detector
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Anion-exchange column suitable for halide and arsenite separation

Procedure:

Set up the ion chromatograph with an appropriate eluent (e.g., a carbonate-bicarbonate

buffer).

Prepare a series of standards for iodide and arsenite.

Initiate the hydrolysis reaction in a thermostatted vessel.

At set time intervals, withdraw an aliquot and dilute it with the eluent to quench the reaction.

Inject the diluted sample into the ion chromatograph.

Quantify the concentrations of iodide and arsenite by comparing the peak areas to the

calibration curves.

Equilibrium Studies
The equilibrium constant for the hydrolysis reaction can be determined by measuring the

concentrations of reactants and products at equilibrium.

These techniques can be used to determine the total arsenic concentration in the aqueous

phase at equilibrium.

Procedure:

Prepare several saturated solutions of arsenic triiodide in deionized water at a constant

temperature.

Allow the solutions to equilibrate for an extended period (days to weeks), with periodic

agitation.

Filter the solutions to remove any undissolved solid.

Accurately dilute the saturated solutions.
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Analyze the diluted solutions for total arsenic concentration using ICP-MS or hydride

generation AAS.

The concentration of total dissolved arsenic corresponds to the equilibrium concentration of

arsenous acid. The iodide concentration can be determined by stoichiometry or by ion

chromatography.
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Caption: Hydrolysis of Arsenic Triiodide to form Arsenous Acid and Hydroiodic Acid.

Experimental Workflow for Kinetic Analysis
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Caption: Workflow for the kinetic analysis of arsenic triiodide hydrolysis.

Conclusion
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The hydrolysis of arsenic triiodide is a fundamental reaction with implications for its

environmental fate and biological activity. While qualitatively understood to be a slow process

yielding acidic products, a detailed quantitative understanding of its kinetics and equilibrium is

lacking in the public literature. The experimental protocols outlined in this guide provide a

robust framework for researchers to systematically investigate these parameters. A thorough

characterization of the aqueous chemistry of arsenic triiodide is crucial for the safe handling,

formulation, and application of this and related arsenic compounds in scientific and

pharmaceutical contexts.

To cite this document: BenchChem. [The Hydrolysis of Arsenic Triiodide in Aqueous
Solutions: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220298#hydrolysis-of-arsenic-triiodide-in-aqueous-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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